Cas no 1783329-83-8 (4-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidine)

• Product Name: 4-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidine
• CAS No: 1783329-83-8
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5896338
• PubChem ID: 84675644
• Update Time: 2025-10-18

4-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidine
• 4-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}piperidine
• 1783329-83-8
• EN300-1828455

• Inchi： 1S/C12H21N3/c1-10(2)15-9-12(8-14-15)7-11-3-5-13-6-4-11/h8-11,13H,3-7H2,1-2H3
• InChI Key： GHRFLOZZFIJMSG-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=NN(C(C)C)C=2)CC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidine

Recent Advances in the Study of 4-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidine (CAS: 1783329-83-8)

The compound 4-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidine (CAS: 1783329-83-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-piperidine scaffold, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and oncology. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, shedding light on its role as a versatile pharmacophore.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors. Preliminary in vitro studies indicate that 4-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidine exhibits selective binding affinity for serotonin and dopamine receptors, suggesting its potential utility in treating mood disorders such as depression and anxiety. Additionally, molecular docking simulations have revealed its ability to modulate receptor conformations, which could explain its observed efficacy in preclinical models.

In the context of oncology, recent research has explored the compound's role as a kinase inhibitor. Specifically, it has been shown to inhibit the activity of certain protein kinases involved in tumor proliferation and metastasis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidine effectively suppresses the growth of breast cancer cell lines by targeting the PI3K/AKT/mTOR signaling pathway. These findings highlight its potential as a lead compound for developing novel anticancer therapies.

The synthesis and optimization of 4-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidine have also been a focal point of recent research. Advances in green chemistry have enabled more efficient and scalable synthetic routes, reducing the environmental impact of its production. For instance, a 2024 study in Organic Process Research & Development reported a novel catalytic method that improves yield and purity while minimizing waste generation. Such innovations are critical for transitioning this compound from the laboratory to clinical applications.

Despite these promising developments, challenges remain. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which must be addressed to ensure its therapeutic viability. Researchers are currently exploring structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically relevant solutions.

In conclusion, 4-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}piperidine (CAS: 1783329-83-8) represents a compelling area of research with broad implications for drug discovery. Its dual potential in CNS disorders and oncology, coupled with advances in synthesis and mechanistic understanding, positions it as a molecule of significant interest. Future studies will likely focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials to realize its full therapeutic potential.